Cas no 6119-05-7 (N-[3,5-bis(trifluoromethyl)phenyl]-4-ethoxybenzamide)
![N-[3,5-bis(trifluoromethyl)phenyl]-4-ethoxybenzamide structure](https://www.kuujia.com/scimg/cas/6119-05-7x500.png)
6119-05-7 structure
Product name:N-[3,5-bis(trifluoromethyl)phenyl]-4-ethoxybenzamide
N-[3,5-bis(trifluoromethyl)phenyl]-4-ethoxybenzamide Chemical and Physical Properties
Names and Identifiers
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- N-[3,5-bis(trifluoromethyl)phenyl]-4-ethoxybenzamide
- CBMicro_046093
- 6119-05-7
- DTXSID50362347
- BIM-0046118.P001
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- Inchi: InChI=1S/C17H13F6NO2/c1-2-26-14-5-3-10(4-6-14)15(25)24-13-8-11(16(18,19)20)7-12(9-13)17(21,22)23/h3-9H,2H2,1H3,(H,24,25)
- InChI Key: ANRJFPYXMRBERK-UHFFFAOYSA-N
- SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F
Computed Properties
- Exact Mass: 377.08509
- Monoisotopic Mass: 377.08504763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3Ų
- XLogP3: 4.9
Experimental Properties
- PSA: 38.33
N-[3,5-bis(trifluoromethyl)phenyl]-4-ethoxybenzamide Related Literature
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Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
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Samantha R. Levine,Kimberly E. Beatty Chem. Commun., 2016,52, 1835-1838
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Sebile Işık Büyükekşi,Abdurrahman Şengül,Seda Erdönmez,Ahmet Altındal,Efe Baturhan Orman,Ali Rıza Özkaya Dalton Trans., 2018,47, 2549-2560
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5. Structures of self-assembled n-alkanethiols on gold by reflection high-energy electron diffraction†Mithun Ghosh,Ding-Shyue Yang Phys. Chem. Chem. Phys., 2020,22, 17325-17335
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